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Compound of Interest

Compound Name: Dodecanediol

Cat. No.: B3190140 Get Quote

For researchers and professionals in the fast-paced world of drug development, meticulous

attention to safety and environmental compliance is paramount. This guide provides essential,

step-by-step procedures for the proper disposal of dodecanediol, ensuring the protection of

laboratory personnel and the environment. While generally not classified as a hazardous

substance, adherence to proper disposal protocols is a critical aspect of responsible chemical

management.[1][2]

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to be aware of the immediate safety and

handling requirements for dodecanediol. Personal Protective Equipment (PPE) should always

be worn when handling this chemical to prevent potential irritation.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles or glasses with side-shields.[2][3]

Hand Protection: Chemical-resistant gloves.[2][3]

Respiratory Protection: In cases of dust formation, a NIOSH-approved respirator or a dust

mask (type N95 or P1) is recommended.[3]

Skin Protection: A lab coat should be worn to protect clothing and skin.
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In the event of a spill, the area should be well-ventilated. The spilled solid material should be

swept up and placed into a designated and labeled waste container. All contaminated cleanup

materials, such as wipes and gloves, must also be disposed of in the designated solid waste

container.

Quantitative Data for Dodecanediol
While specific quantitative disposal limits are primarily determined by local, state, and federal

regulations, the following table summarizes key physicochemical and safety data for 1,12-

dodecanediol. It is imperative to consult your institution's Environmental Health and Safety

(EHS) office for guidance on local disposal regulations.

Parameter Value/Information

Chemical Formula C₁₂H₂₆O₂

Molecular Weight 202.34 g/mol [4]

Appearance Colorless crystalline solid

Melting Point 79 °C[4]

Boiling Point 324 °C (1013 hPa)[4]

Flash Point 176.0 °C[4]

Water Solubility <1 g/l[4]

Environmental Hazard

Low toxicity to aquatic organisms, but

uncontrolled release should be avoided.[1]

Slightly hazardous to water (WGK 1).[4][5]

EPA Hazardous Waste Status

Not typically classified as a federal hazardous

waste. However, state and local regulations may

vary. The generator is responsible for proper

classification.[6]

Step-by-Step Disposal Protocol
The proper disposal of dodecanediol waste requires a systematic approach to ensure safety

and regulatory compliance. The following protocol outlines the necessary steps from waste
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collection to final disposal.

Step 1: Waste Identification and Segregation

Characterize the Waste: Confirm that the waste is primarily dodecanediol and is not mixed

with other hazardous chemicals.

Segregation: Do not mix dodecanediol waste with other waste streams, particularly

halogenated compounds.[4][5]

Step 2: Waste Collection and Containerization

Container Selection: Use a clearly labeled, sealed container suitable for solid chemical

waste.

Labeling: The label must include "Dodecanediol Waste," the date of accumulation, and the

name of the generating laboratory or researcher.

Step 3: Spill Management and Cleanup

Ventilation: Ensure the work area is well-ventilated to minimize dust inhalation.

Collection: Carefully sweep up any spilled solid material and transfer it into the designated

waste container.

Cleanup Materials: Dispose of all contaminated items (e.g., wipes, gloves) in the same

designated solid waste container.

Step 4: Storage of Waste

Location: Store the sealed waste container in a cool, dry, and well-ventilated area.

Incompatibilities: Keep the waste container away from incompatible materials such as strong

oxidizing agents, acid chlorides, and acid anhydrides.[2][6]

Step 5: Final Disposal
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Licensed Vendor: Arrange for the collection and disposal of the dodecanediol waste through

a licensed hazardous waste disposal company.[3]

Regulatory Compliance: Do not dispose of solid dodecanediol in the regular trash or down

the drain. Always adhere to local, state, and federal regulations for chemical waste disposal.

[6]

Dodecanediol Disposal Workflow
The following diagram illustrates the logical flow of the dodecanediol disposal procedure, from

initial handling to final disposal.
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Start: Dodecanediol Waste Generation

1. Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

2. Segregate Waste
(Non-halogenated solid waste)

3. Containerize and Label Waste
('Dodecanediol Waste', Date, Lab Name)

Spill Occurs

4. Store in Designated Area
(Cool, Dry, Ventilated)

Spill Cleanup Procedure
(Ventilate, Sweep, Collect)

Yes No

5. Contact Institutional EHS for Pickup

6. Licensed Vendor Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of dodecanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3190140?utm_src=pdf-custom-synthesis
https://www.histry-chem.com/knowledge/information/1-12-dodecanediol-dco-msds.html
https://www.watson-int.com/wp-content/uploads/2021/01/MSDS-of-112-Dodecanediol-CAS-5675-51-4.pdf
https://www.chemicalbook.com/msds/1-12-dodecanediol.pdf
https://www.merckmillipore.com/KR/ko/product/112-Dodecanediol,MDA_CHEM-803501
https://www.merckmillipore.com/IN/en/product/112-Dodecanediol,MDA_CHEM-803501
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b3190140#dodecanediol-proper-disposal-procedures
https://www.benchchem.com/product/b3190140#dodecanediol-proper-disposal-procedures
https://www.benchchem.com/product/b3190140#dodecanediol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3190140?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3190140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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